The binding of heavy metals to proteins
Chemical Society Reviews Pub Date: DOI: 10.1039/CS9770600139
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